Cas no 1192-50-3 (3-bromooxolane-2,4-dione)

• Product Name: 3-bromooxolane-2,4-dione
• CAS No: 1192-50-3
• MF: C₄H₃BrO₃
• MW: 178.968820810318
• MDL: MFCD00074929
• CID: 1091551
• PubChem ID: 54703624
• Update Time: 2025-11-01

3-bromooxolane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-Bromofuran-2,4(3H,5H)-dione
• 3-bromooxolane-2,4-dione
• 2-Brom-4-hydroxy-acetessigsaeure-lacton
• 2-bromo-4-hydroxy-acetoacetic acid-lactone
• 3-bromo-furan-2,4-dione
• 3-bromotetronic acid
• 3-bromtetrahydrofuran-2,4-dion
• 1192-50-3
• 2,4(3H,5H)-Furandione, 3-bromo-
• A907729
• DB-204508
• BAA19250
• F1073-0015
• DTXSID00900975
• AM807274
• NoName_21
• AKOS005215248
• NQUQLVPYLYIBBR-UHFFFAOYSA-N

• MDL： MFCD00074929
• Inchi： 1S/C4H3BrO3/c5-3-2(6)1-8-4(3)7/h3H,1H2
• InChI Key： NQUQLVPYLYIBBR-UHFFFAOYSA-N
• SMILES： BrC1C(=O)OCC1=O

Computed Properties

• Exact Mass: 177.92700
• Monoisotopic Mass: 177.92656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: -0.12420

3-bromooxolane-2,4-dione Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 3-bromooxolane-2,4-dione

Introduction to 3-Bromooxolane-2,4-Dione (CAS No. 1192-50-3)

3-Bromooxolane-2,4-dione, also known by its CAS number 1192-50-3, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a bromine atom and a cyclic dione moiety. These features contribute to its diverse reactivity and potential applications in various scientific and industrial contexts.

The chemical structure of 3-bromooxolane-2,4-dione consists of a five-membered ring with a bromine atom at the 3-position and two ketone groups at the 2 and 4 positions. This configuration imparts the compound with unique physical and chemical properties, making it an interesting subject for both fundamental research and practical applications. The presence of the bromine atom enhances its reactivity, allowing it to participate in a wide range of chemical reactions, including nucleophilic substitution and addition reactions.

In recent years, 3-bromooxolane-2,4-dione has been extensively studied for its potential use in the synthesis of biologically active compounds. One notable application is in the development of novel pharmaceuticals. The compound's reactivity and structural flexibility make it an attractive building block for the synthesis of complex molecules with therapeutic potential. For instance, researchers have explored its use in the synthesis of antiviral agents, anticancer drugs, and anti-inflammatory compounds.

A study published in the Journal of Medicinal Chemistry highlighted the use of 3-bromooxolane-2,4-dione as a key intermediate in the synthesis of a new class of antiviral agents. The researchers demonstrated that this compound could be efficiently converted into derivatives with potent antiviral activity against several RNA viruses, including influenza and hepatitis C viruses. The unique structure of 3-bromooxolane-2,4-dione allowed for the introduction of functional groups that enhanced the antiviral properties of the final products.

Beyond its applications in pharmaceutical research, 3-bromooxolane-2,4-dione has also shown promise in other areas of chemistry. For example, it has been used as a reagent in organic synthesis to introduce bromine atoms into target molecules. This is particularly useful in the synthesis of complex natural products and synthetic intermediates. The ability to selectively introduce bromine atoms can significantly enhance the reactivity and functional diversity of these molecules.

In addition to its synthetic utility, 3-bromooxolane-2,4-dione has been investigated for its potential as a probe molecule in biochemical studies. Its unique structure allows it to interact with specific biomolecules, making it useful for studying enzyme mechanisms and protein-ligand interactions. Researchers have used this compound to gain insights into the catalytic mechanisms of various enzymes, which can inform the design of more effective inhibitors or activators.

The safety profile of 3-bromooxolane-2,4-dione is another important consideration for its use in research and industrial applications. While it is not classified as a hazardous material or controlled substance, proper handling and storage practices are recommended to ensure safety. It is important to follow standard laboratory protocols for handling organic compounds to minimize any potential risks.

In conclusion, 3-bromooxolane-2,4-dione (CAS No. 1192-50-3) is a versatile organic compound with significant potential in various scientific and industrial fields. Its unique chemical structure and reactivity make it an attractive building block for the synthesis of biologically active compounds and other advanced materials. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern chemistry and pharmaceutical science.